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For Researchers, Scientists, and Drug Development Professionals

Introduction
CGP52411, also known as DAPH (4,5-dianilinophthalimide), is a potent and selective inhibitor

of the Epidermal Growth factor Receptor (EGFR) protein tyrosine kinase.[1][2] It functions as

an ATP-competitive inhibitor, making it a valuable tool for studying EGFR-mediated signaling

pathways and for the development of potential therapeutics targeting hyperproliferative

diseases.[2] In addition to its primary activity against EGFR, CGP52411 has been shown to

inhibit other kinases, including c-Src and conventional Protein Kinase C (PKC) isozymes, albeit

at higher concentrations.[1] These application notes provide detailed protocols for utilizing

CGP52411 in various kinase activity assays.

Quantitative Data Summary
The inhibitory activity of CGP52411 against key kinases has been quantified by determining

their half-maximal inhibitory concentration (IC50) values. This data is crucial for designing

experiments and interpreting results.
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Kinase Target IC50 Value (µM) Assay Type/Conditions

EGFR 0.3 In vitro kinase assay

EGFR (autophosphorylation in

A431 cells)
1 Cell-based assay[1]

c-Src 16 In vitro kinase assay[1]

p185c-erbB2

(autophosphorylation)
10 Cell-based assay[1]

PKC (porcine brain isozymes) 80 In vitro kinase assay[1]

Signaling Pathways and Experimental Workflow
To understand the context of CGP52411's mechanism of action, it is essential to visualize the

signaling pathways it perturbs. The following diagrams illustrate the EGFR, c-Src, and PKC

signaling cascades, as well as a typical experimental workflow for a kinase activity assay.
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EGFR Signaling Pathway Inhibition by CGP52411.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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